Cas no 1245943-60-5 (B-1-dibenzothienylBoronic acid)

• Product Name: B-1-dibenzothienylBoronic acid
• CAS No: 1245943-60-5
• MF: C₁₂H₉BO₂S
• MW: 228.074661970139
• CID: 2108482
• PubChem ID: 17750866
• Update Time: 2024-11-08

B-1-dibenzothienylBoronic acid Chemical and Physical Properties

Names and Identifiers

• B-1-dibenzothienylBoronic acid
• Dibenzo[b,d]thiophen-1-ylboronic acid
• dibenzo[b,d]thienylboronic acid
• F87014
• 8-thiatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-3-ylboronic acid
• DA-20843
• dibenzothiophen-1-ylboronic acid
• 1245943-60-5
• DIBENZO[B,D]THIOPHEN-1-YLBORONICACID
• Dibenzo[b,d]thien-1-ylboronic acid, AldrichCPR
• CS-0437480
• JJMKWIWQQJZXDP-UHFFFAOYSA-N
• AB08790
• {8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAEN-3-YL}BORONIC ACID
• SCHEMBL868941
• BS-53404
• Boronic acid, B-1-dibenzothienyl-
• 8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAEN-3-YLBORONIC ACID
• dibenzothiophene-1-boronic acid

• Inchi： 1S/C12H9BO2S/c14-13(15)9-5-3-7-11-12(9)8-4-1-2-6-10(8)16-11/h1-7,14-15H
• InChI Key： JJMKWIWQQJZXDP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C(B(O)O)=CC=CC1=2

Computed Properties

• Exact Mass: 228.0416309g/mol
• Monoisotopic Mass: 228.0416309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes